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Compound of Interest

Compound Name: 3-Nitrobenzaldoxime

Cat. No.: B1599414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 3-Nitrobenzaldoxime. The information is intended to support researchers,

scientists, and professionals in the field of drug development in the safe handling, storage, and

disposal of this chemical compound.

Chemical and Physical Properties
3-Nitrobenzaldoxime is an organic compound with the molecular formula C₇H₆N₂O₃. It is a

derivative of benzaldehyde and finds use as an intermediate in various chemical syntheses.
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Property Value Source

Molecular Formula C₇H₆N₂O₃

Molecular Weight 166.13 g/mol

Appearance
White to light yellow

powder/crystal

Melting Point 121 °C

CAS Number 3717-29-1

IUPAC Name

N-[(3-

nitrophenyl)methylidene]hydro

xylamine

Hazard Identification and Classification
3-Nitrobenzaldoxime is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.

GHS Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1599414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alt text

Toxicological Data
Comprehensive toxicological data for 3-Nitrobenzaldoxime, such as specific LD50 and LC50

values, are not readily available in the public domain. However, the GHS classification

indicates that the substance is an irritant upon contact with skin, eyes, and the respiratory

system.

For the structurally related compound, 3-Nitrobenzaldehyde, the following acute toxicity data is

available:

Route of Exposure Species Value

Oral Rat LD50: 1075 mg/kg[1]

Disclaimer: This data is for 3-Nitrobenzaldehyde and not 3-Nitrobenzaldoxime. While the

nitroaromatic substructure is shared, the toxicological properties of the two compounds may

differ. This information is provided for context only and should not be used as a direct substitute

for the toxicological data of 3-Nitrobenzaldoxime.

The general toxicological effects of aromatic nitro compounds can include systemic effects

such as methemoglobinemia, leading to headaches, cardiac dysrhythmias, a drop in blood

pressure, and cyanosis (a bluish discoloration of the skin). Aldehydes, in general, are known to

cause irritation to the skin, eyes, and mucous membranes.

Handling Precautions and Personal Protective
Equipment (PPE)
Given the hazardous nature of 3-Nitrobenzaldoxime, strict adherence to safety protocols is

mandatory to prevent exposure and ensure a safe working environment.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear a lab coat or chemical-resistant apron.

Handle with impervious gloves (e.g., nitrile, neoprene). Inspect gloves before use and

dispose of contaminated gloves properly.

Respiratory Protection: If working with the powder outside of a fume hood or if dust is

generated, use a NIOSH-approved respirator with a particulate filter.

Hygiene Measures:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.

First Aid Measures
In case of exposure to 3-Nitrobenzaldoxime, immediate medical attention may be required.

After Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation persists, seek medical attention.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways.

Experimental Protocols
Representative Synthesis of a Nitrobenzaldoxime
The following is a representative experimental protocol for the synthesis of a

nitrobenzaldoxime, adapted from a procedure for the synthesis of o-nitrobenzaldoxime. This

procedure can be modified for the synthesis of 3-Nitrobenzaldoxime using 3-

nitrobenzaldehyde as the starting material.

Materials:

3-Nitrobenzaldehyde

Hydroxylamine hydrochloride

Methanol

Water

Procedure:

Dissolve 3-Nitrobenzaldehyde in methanol in a reaction flask.

Prepare an aqueous solution of hydroxylamine hydrochloride.
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Slowly add the hydroxylamine hydrochloride solution to the stirred solution of 3-

Nitrobenzaldehyde.

Maintain the reaction temperature at approximately 30°C with cooling if necessary.

Stir the reaction mixture for a few hours at this temperature.

After the reaction is complete, dilute the mixture with water to precipitate the product.

Filter the resulting solid, wash with water, and dry to obtain 3-Nitrobenzaldoxime.

Standardized Safety Testing Methodologies
While specific experimental reports on the safety testing of 3-Nitrobenzaldoxime are not

available, the following are descriptions of the standardized methodologies that would be

employed to assess its skin and eye irritation potential.

Skin Irritation Testing (based on OECD Guideline 404):

The in vivo skin irritation test typically involves the application of the test substance to the

shaved skin of a rabbit. The site of application is observed for signs of erythema (redness) and

edema (swelling) at specified intervals. In vitro methods using reconstructed human epidermis

models are now widely used to reduce or replace animal testing.

Eye Irritation Testing (based on OECD Guideline 405):

The in vivo eye irritation test involves instilling the test substance into the conjunctival sac of

one eye of a rabbit, with the other eye serving as a control. The eyes are examined for corneal

opacity, iritis, and conjunctival redness and chemosis (swelling) at specific time points. As with

skin irritation testing, in vitro and ex vivo methods (e.g., Bovine Corneal Opacity and

Permeability test) are increasingly used.

Diagrams
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Synthesis Workflow
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Caption: A simplified workflow for the synthesis of 3-Nitrobenzaldoxime.
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Safety Assessment Logic
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Caption: A logical workflow for the safety assessment of a chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1599414?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Toxicity Pathway
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Caption: A proposed general pathway for the irritant effects of 3-Nitrobenzaldoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 3-Nitrobenzaldoxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599414#safety-data-sheet-and-handling-
precautions-for-3-nitrobenzaldoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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